Cas no 289039-24-3 (2-bromo-1-chloro-4-ethylbenzene)

• Product Name: 2-bromo-1-chloro-4-ethylbenzene
• CAS No: 289039-24-3
• MF: C₈H₈BrCl
• MW: 219.506120681763
• MDL: MFCD00672956
• CID: 2928564
• PubChem ID: 50997935
• Update Time: 2025-11-02

2-bromo-1-chloro-4-ethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-chloro-4-ethylbenzene
• MFCD00672956
• 3-Bromo-4-chloroethylbenzene
• 289039-24-3
• DTXSID701304464
• EN300-329624
• SCHEMBL12188730
• VQFRIIZTQOGROW-UHFFFAOYSA-N
• CS-0190124
• E89499
• DB-217041

• MDL： MFCD00672956
• Inchi： 1S/C8H8BrCl/c1-2-6-3-4-8(10)7(9)5-6/h3-5H,2H2,1H3
• InChI Key： VQFRIIZTQOGROW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CC)Cl

Computed Properties

• Exact Mass: 217.94979Da
• Monoisotopic Mass: 217.94979Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 2-bromo-1-chloro-4-ethylbenzene

2-Bromo-1-chloro-4-ethylbenzene (CAS No. 289039-24-3): Properties, Applications, and Market Insights

2-Bromo-1-chloro-4-ethylbenzene (CAS No. 289039-24-3) is a halogenated aromatic compound with significant industrial and research applications. This compound belongs to the class of bromo-chloro ethylbenzene derivatives, which are widely used in organic synthesis, pharmaceutical intermediates, and material science. Its unique molecular structure, featuring both bromine and chlorine substituents on an ethylbenzene backbone, makes it a versatile building block in chemical reactions.

The growing demand for halogenated aromatic compounds in various industries has increased interest in 2-bromo-1-chloro-4-ethylbenzene synthesis and applications. Researchers frequently search for information about its physical and chemical properties, synthesis methods, and safety handling procedures, reflecting its importance in modern chemistry.

From a chemical perspective, 2-bromo-1-chloro-4-ethylbenzene demonstrates typical characteristics of halogenated aromatics. The compound's molecular weight is 219.5 g/mol, with a boiling point typically ranging between 240-250°C. The presence of both bromine and chlorine atoms creates interesting electronic effects that influence its reactivity in substitution and coupling reactions. These properties make it particularly valuable in cross-coupling reactions, which are fundamental to modern pharmaceutical synthesis.

In the pharmaceutical industry, bromo-chloro ethylbenzene derivatives serve as crucial intermediates for drug development. Many researchers investigate 2-bromo-1-chloro-4-ethylbenzene applications in creating active pharmaceutical ingredients (APIs), particularly for central nervous system drugs and anti-inflammatory medications. The compound's stability and reactivity profile make it suitable for multi-step synthetic routes that require selective functionalization.

The material science field has also shown increasing interest in 289039-24-3 applications for developing advanced polymers and liquid crystals. The ethyl group provides additional flexibility to the molecular structure, while the halogen atoms offer sites for further modification. This dual functionality makes 2-bromo-1-chloro-4-ethylbenzene valuable for creating specialty materials with tailored electronic or optical properties.

From a commercial perspective, the market for halogenated benzene derivatives has been steadily growing. Current trends show increased demand for high purity 2-bromo-1-chloro-4-ethylbenzene from research institutions and specialty chemical manufacturers. Suppliers often highlight parameters like purity levels (typically ≥98%) and batch consistency as key quality indicators for this compound.

Environmental considerations have become increasingly important in the production and use of bromo-chloro aromatic compounds. Many users search for information about eco-friendly synthesis of 2-bromo-1-chloro-4-ethylbenzene and proper disposal methods. Modern synthetic approaches focus on minimizing waste and improving atom economy in its production processes.

Analytical characterization of 2-bromo-1-chloro-4-ethylbenzene typically involves techniques like GC-MS, HPLC, and NMR spectroscopy. These methods are essential for quality control and verifying the compound's identity and purity. Researchers often look for detailed spectroscopic data for 289039-24-3 to support their work in synthetic chemistry.

The future outlook for 2-bromo-1-chloro-4-ethylbenzene appears promising, particularly in advanced material development and pharmaceutical research. Emerging applications in organic electronics and catalyst systems may drive further interest in this versatile compound. As synthetic methodologies continue to evolve, we can expect more efficient and sustainable production routes for this important chemical intermediate.

For researchers working with bromo-chloro ethylbenzene derivatives, proper handling and storage are essential considerations. While not classified as hazardous under standard conditions, appropriate laboratory practices should always be followed when handling this compound. Many safety data sheets provide specific guidance on 2-bromo-1-chloro-4-ethylbenzene handling precautions and personal protective equipment recommendations.

In conclusion, 2-bromo-1-chloro-4-ethylbenzene (CAS No. 289039-24-3) represents an important building block in modern chemical synthesis. Its unique combination of halogen substituents and ethyl functionality offers diverse applications across multiple industries. As research continues to uncover new uses for this compound, its significance in chemical manufacturing and material science is likely to grow further.